Cas no 2138167-79-8 (4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride
• CAS No: 2138167-79-8
• MF: C₁₅H₁₀FNO₃S
• MW: 303.30820608139
• CID: 6411858
• PubChem ID: 165956624
• Update Time: 2025-05-25

4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727063
• 2138167-79-8
• 4-(quinolin-8-yloxy)benzene-1-sulfonyl fluoride
• 4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C15H10FNO3S/c16-21(18,19)13-8-6-12(7-9-13)20-14-5-1-3-11-4-2-10-17-15(11)14/h1-10H
• InChI Key： GGUUQOAURKYNTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1=CC=CC2=CC=CN=C12)(=O)(=O)F

Computed Properties

• Exact Mass: 303.03654252g/mol
• Monoisotopic Mass: 303.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride

4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride: A Comprehensive Overview

4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride, with the CAS number 2138167-79-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline moiety with a sulfonyl fluoride group. The integration of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride is composed of a quinoline ring system attached to a benzene ring via an ether linkage. The sulfonyl fluoride group is strategically positioned at the para position of the benzene ring, enhancing its reactivity and versatility. This arrangement allows for potential interactions in biological systems, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride in inhibiting specific enzymes associated with neurodegenerative diseases. Researchers have demonstrated that this compound can modulate enzyme activity through its sulfonyl fluoride group, which acts as a reactive site for enzymatic interactions. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

In addition to its biological applications, 4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride has shown promise in materials science. Its quinoline moiety contributes to its electronic properties, making it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. The sulfonyl fluoride group further enhances its compatibility with various synthetic routes, facilitating its integration into material frameworks.

The synthesis of 4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The development of efficient synthetic protocols has been a focal point in recent studies, reflecting the growing demand for this compound in both academic and industrial settings.

Looking ahead, the continued exploration of 4-(Quinolin-8-yloxy)benzene-1-sulfonyl fluoride's properties is expected to unlock new avenues for its application. Its unique combination of functional groups positions it as a versatile building block in chemical synthesis, with potential implications across diverse fields such as pharmacology, materials science, and beyond.